Cas no 89283-73-8 (Potassium (Z)-2,3-dicyanoprop-1-en-1-olate)

• Product Name: Potassium (Z)-2,3-dicyanoprop-1-en-1-olate
• CAS No: 89283-73-8
• MF: C₅H₄KN₂O
• MW: 147.196361541748
• MDL: MFCD18643427
• CID: 605427
• PubChem ID: 23698273
• Update Time: 2025-10-29

Potassium (Z)-2,3-dicyanoprop-1-en-1-olate Chemical and Physical Properties

Names and Identifiers

• Butanenitrile, (hydroxymethylene)-, potassium salt
• POTASSIUM (Z)-2,3-DICYANOPROP-1-EN-1-OLATE
• 1,2-dicyano-3-hydroxyprop-2-ene potassium salt
• POTASSIUM (1Z)-2,3-DICYANOPROP-1-EN-1-OLATE
• Butanedinitrile, (hydroxymethylene)-, potassium salt (9CI)
• Potassium, [(2,3-dicyanopropenyl)oxy]- (7CI)
• Potassium 2,3-dicyanoprop-1-en-1-olate
• CS-M0873
• 89283-73-8
• potassium;(Z)-2,3-dicyanoprop-1-en-1-olate
• AS-65612
• AKOS006373287
• 1,2-dicyano-3-hydroxyprop-2-enepotassiumsalt
• SCHEMBL9902345
• Potassium (Z)-2,3-dicyanoprop-1-en-1-olate

• MDL： MFCD18643427
• Inchi： 1S/C5H4N2O.K/c6-2-1-5(3-7)4-8;/h4,8H,1H2;
• InChI Key： KYCVHQRDQCXYJI-UHFFFAOYSA-N
• SMILES： [K].N#CC(CC#N)=CO

Computed Properties

• Exact Mass: 145.988
• Monoisotopic Mass: 145.988
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.6

Additional information on Potassium (Z)-2,3-dicyanoprop-1-en-1-olate

Introduction to Potassium (Z)-2,3-dicyanoprop-1-en-1-olate (CAS No. 89283-73-8)

Potassium (Z)-2,3-dicyanoprop-1-en-1-olate, identified by its Chemical Abstracts Service registry number CAS No. 89283-73-8, is a specialized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a unique structural configuration, exhibits promising properties that make it a valuable candidate for various applications in medicinal chemistry and drug development.

The molecular structure of Potassium (Z)-2,3-dicyanoprop-1-en-1-olate consists of a dicyano-substituted propenolate anion coordinated with a potassium cation. This arrangement imparts distinct electronic and steric characteristics to the molecule, which are crucial for its interaction with biological targets. The presence of cyano groups enhances the compound's reactivity and potential utility in synthetic chemistry, while the enolic backbone offers opportunities for further functionalization and derivatization.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The dicyano functionality is particularly noteworthy, as it has been shown to influence the binding affinity and selectivity of molecules toward specific biological receptors. This has led to several innovative studies aimed at developing novel therapeutic agents based on such scaffolds.

One of the most compelling aspects of Potassium (Z)-2,3-dicyanoprop-1-en-1-olate is its role as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its unique reactivity to construct intricate molecular architectures that exhibit desirable biological activities. For instance, derivatives of this compound have been investigated for their potential antiviral and anti-inflammatory properties, highlighting its versatility in drug discovery.

The synthesis of Potassium (Z)-2,3-dicyanoprop-1-en-1-olate involves multi-step organic transformations that require precise control over reaction conditions. The process typically begins with the preparation of a dicyanoacrylate precursor, which is then treated with a suitable base to form the enolate salt. This synthetic route underscores the compound's importance as a building block in advanced chemical synthesis.

Recent advancements in computational chemistry have further enhanced our understanding of the behavior of Potassium (Z)-2,3-dicyanoprop-1-en-1-olate. Molecular modeling studies have revealed insights into its interactions with biological targets, providing valuable guidance for structure-based drug design. These computational approaches complement experimental efforts by predicting potential binding modes and optimizing lead compounds for therapeutic applications.

The pharmacological evaluation of Potassium (Z)-2,3-dicyanoprop-1-en-1-olate has yielded intriguing results that warrant further investigation. Preclinical studies suggest that this compound exhibits moderate activity against certain disease-related pathways, making it a promising candidate for further development. The cyano groups within its structure contribute to its ability to modulate enzyme activity and receptor binding, offering multiple avenues for therapeutic intervention.

In conclusion, Potassium (Z)-2,3-dicyanoprop-1-en-1-olate represents a significant advancement in the field of medicinal chemistry. Its unique structural features and versatile reactivity position it as a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in pharmaceutical innovation is likely to grow even further.